8-methoxy-N-(3-methylphenyl)-2-(thiomorpholine-4-carbonyl)quinolin-4-amine
Description
8-Methoxy-N-(3-methylphenyl)-2-(thiomorpholine-4-carbonyl)quinolin-4-amine is a quinoline-based small molecule characterized by three key structural features:
- 8-Methoxy group: A methoxy substituent at the 8-position of the quinoline core, which enhances electron density and may influence binding interactions.
- N-(3-Methylphenyl) at the 4-amine position: A para-substituted aromatic amine, contributing to hydrophobic interactions.
The compound (CAS: 1358760-49-2) has a molecular formula of C₂₁H₂₁N₃OS (MW: 363.48 g/mol) and a SMILES string of Cc1cccc(c1)Nc1c(cnc2c1cccc2)C(=O)N1CCSCC1 . Its thiomorpholine moiety distinguishes it from morpholine-containing analogs, as sulfur replaces oxygen in the heterocycle, altering electronic and steric properties.
Properties
IUPAC Name |
[8-methoxy-4-(3-methylanilino)quinolin-2-yl]-thiomorpholin-4-ylmethanone | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O2S/c1-15-5-3-6-16(13-15)23-18-14-19(22(26)25-9-11-28-12-10-25)24-21-17(18)7-4-8-20(21)27-2/h3-8,13-14H,9-12H2,1-2H3,(H,23,24) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYKXMMOOEKKZGB-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC2=CC(=NC3=C2C=CC=C3OC)C(=O)N4CCSCC4 | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Target of Action
Quinoline-based compounds are known to have a wide range of biological activities and can interact with various cellular targets.
Mode of Action
Quinoline derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular processes.
Biochemical Pathways
Quinoline-based compounds are known to influence a variety of biochemical pathways, depending on their specific targets.
Comparison with Similar Compounds
Key Observations :
- Substituent Position: The target compound’s thiomorpholine at C2 is unique compared to norbornanyl (), pyrimidine-piperazine (), or halogen substituents ().
- Synthetic Accessibility: Yields vary widely; for example, compound 134 () achieves 89% yield via nucleophilic substitution, whereas norbornanyl derivatives () show lower yields (11–21%), likely due to steric challenges.
- Molecular Weight : The target compound (363.48 g/mol) falls within the mid-range, balancing complexity and drug-likeness.
Functional and Pharmacological Insights
Role of Thiomorpholine vs. Morpholine
Impact of Aromatic Amine Substituents
Methoxy Group Positioning
- 8-Methoxy (target compound): Unlike 7-methoxy in , the 8-position may influence quinoline planarity, affecting intercalation with DNA or proteins.
Computational and Experimental Data
Table 2: Calculated Properties of Selected Compounds
*Estimated based on structural analogs.
Key Trends :
- The target compound’s thiomorpholine increases polar surface area (compared to ), suggesting improved solubility relative to highly halogenated derivatives.
- Lower XLogP3 values (e.g., 2.7 in ) correlate with reduced lipophilicity, whereas the target compound’s moderate XLogP3 (~3.2) balances permeability and solubility.
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